Cas no 59056-27-8 (2H-Pyran-2-one, 5,6-dihydro-6,6-dimethyl-4-(1-methylethyl)-)

• Product Name: 2H-Pyran-2-one, 5,6-dihydro-6,6-dimethyl-4-(1-methylethyl)-
• CAS No: 59056-27-8
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 340019
• PubChem ID: 71443194
• Update Time: 2025-04-19

2H-Pyran-2-one, 5,6-dihydro-6,6-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 5,6-dihydro-6,6-dimethyl-4-(1-methylethyl)-
• 2,2-dimethyl-4-propan-2-yl-3H-pyran-6-one
• DTXSID80852029
• 59056-27-8
• 6,6-Dimethyl-4-(propan-2-yl)-5,6-dihydro-2H-pyran-2-one

• Inchi： 1S/C10H16O2/c1-7(2)8-5-9(11)12-10(3,4)6-8/h5,7H,6H2,1-4H3
• InChI Key： UYIMFBZGVQJSQY-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(C)C)CC1(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3